2-bromo-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-5-methoxybenzamide

• IUPAC Name: 2-bromo-N-[2-[4-(furan-3-yl)pyrazol-1-yl]ethyl]-5-methoxybenzamide
• InChI: InChI=1S/C17H16BrN3O3/c1-23-14-2-3-16(18)15(8-14)17(22)19-5-6-21-10-13(9-20-21)12-4-7-24-11-12/h2-4,7-11H,5-6H2,1H3,(H,19,22)
• InChI Key: JNXPXJKFJJZVQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)NCCN2C=C(C=N2)C3=COC=C3
• Molecular Formula: C17H16BrN3O3
• Molecular Weight: 390.2 g/mol

Description

2-bromo-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-5-methoxybenzamide, also known as BPP9a, is a novel chemical compound that has gained interest in scientific research due to its potential therapeutic applications. BPP9a is a small molecule that has been synthesized in the laboratory and its structure has been characterized using various analytical techniques.

Scientific Research Applications

Synthetic Chemistry Applications

The synthesis and manipulation of pyrazole derivatives, such as those related to 2-bromo-N-(2-(4-(furan-3-yl)-1H-pyrazol-1-yl)ethyl)-5-methoxybenzamide, are of significant interest in synthetic chemistry. For instance, Martins et al. (2013) discuss the use of brominated precursors in synthesizing various pyrazole derivatives, highlighting the versatility of these compounds in creating molecules with potential bioactive properties (Martins et al., 2013). Similarly, research by Shinohara et al. (2014) on the synthesis of 2-bromo-3-hydroxybenzoate derivatives underscores the importance of brominated compounds in facilitating complex chemical transformations (Shinohara et al., 2014).

Anticancer and Antiangiogenic Activity

Romagnoli et al. (2015) investigated a series of compounds for their anticancer and antiangiogenic activities, emphasizing the role of specific substitutions on the benzene portion of the molecule. Although not directly mentioning this compound, the study illustrates the potential of related structures in developing therapeutic agents (Romagnoli et al., 2015).

Photodynamic Therapy Applications

The synthesis and characterization of new zinc phthalocyanine derivatives by Pişkin et al. (2020), which exhibit high singlet oxygen quantum yield, indicate the potential of brominated and methoxy-substituted compounds in photodynamic therapy for cancer treatment. This suggests that derivatives of this compound could be explored for similar applications (Pişkin et al., 2020).

Antioxidant Properties

Li et al. (2012) identified new nitrogen-containing bromophenols with significant antioxidant activity from marine algae. This highlights the potential of brominated and methoxy-substituted compounds in natural product chemistry and their applications as antioxidants (Li et al., 2012).

Mechanism of Action

Target of Action

Many compounds with a pyrazole and furan structure, similar to the one , have been found to exhibit diverse biological activities . They often bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Biochemical Pathways

Without specific information on the compound, it’s difficult to say which biochemical pathways it might affect. Indole derivatives, which have a similar structure, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. Some pyrazole-based compounds have shown antimicrobial potential .